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Compound of Interest

Compound Name:
2-Methoxypyridine-3-boronic acid

hydrate

Cat. No.: B582384 Get Quote

An In-depth Technical Guide to Handling 2-Methoxypyridine-3-boronic acid hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling, storage, and emergency procedures for 2-
Methoxypyridine-3-boronic acid hydrate (CAS No: 163105-90-6). Adherence to these

protocols is critical for ensuring laboratory safety and maintaining the integrity of the

compound.

Hazard Identification and Classification
2-Methoxypyridine-3-boronic acid hydrate is classified as hazardous.[1] All personnel must

be fully aware of its potential risks before handling.

GHS Hazard Statements:

Harmful if swallowed.[1]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]
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Precautionary Statements: Users should avoid breathing dust, wash skin thoroughly after

handling, and wear appropriate personal protective equipment.[3] Store the compound in a

locked-up, well-ventilated place.[1][4]

Exposure Controls and Personal Protection
A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment (PPE), is mandatory.

Engineering Controls
Ventilation: All handling of this compound, especially weighing and transfers that may

generate dust, must be conducted in a certified chemical fume hood.[3][5]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[1][5]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is required to prevent exposure.[6]
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PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles

meeting ANSI Z87 or EN166

standards.[1][7] A full-face

shield is recommended when

there is a risk of splashing.[5]

Protects eyes from dust

particles and splashes, which

can cause serious irritation.[5]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).[5][6]

Prevents skin contact and

potential irritation. Gloves must

be inspected before use and

changed immediately if

contaminated.[6]

Body Protection
A fully buttoned, flame-

resistant laboratory coat.[6]

Protects skin from accidental

spills and contact.[5]

Respiratory Protection

For tasks generating dust or

aerosols, a NIOSH-approved

respirator (e.g., N95 dust

mask) is required.[6][7]

Minimizes the risk of inhaling

dust particles and subsequent

respiratory tract irritation.[5][6]

Safe Handling and Storage Protocols
Handling

Avoid all personal contact, including the inhalation of dust or vapors.[5][7]

Minimize dust generation and accumulation during handling.[7]

Use non-sparking tools for transfers.[4]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday.[1][5]

Do not eat, drink, or smoke in laboratory areas where this chemical is handled.[5]

Storage
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Proper storage is crucial for maintaining the compound's stability and preventing hazardous

situations.

Temperature: Store in a cool place. The recommended storage temperature is 2 - 8 °C.[3]

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3]

Atmosphere: This compound is hygroscopic. Store under an inert atmosphere, such as

nitrogen.[3]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[1][3]

Experimental Protocols
Protocol for Weighing and Dispensing

Preparation: Ensure the chemical fume hood is operational. Decontaminate the work surface

and the analytical balance.

Don PPE: Put on all required PPE as specified in Table 1.

Transfer: Place a suitable weighing vessel on the balance. Carefully use a spatula to transfer

the solid 2-Methoxypyridine-3-boronic acid hydrate from its storage container to the

weighing vessel. Avoid generating dust.[6]

Closure: Once the desired amount is weighed, securely close the primary storage container.

Cleanup: Clean the spatula and the work surface within the fume hood. Dispose of any

contaminated wipes as hazardous waste.

Doff PPE: Remove PPE in the correct order to prevent cross-contamination. Wash hands

thoroughly.

Protocol for Small Spill Response
Evacuate: Alert personnel in the immediate area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[5]
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Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material like sand

or vermiculite.[5]

Collect: Carefully sweep or scoop up the material, avoiding dust formation, and place it into a

suitable, labeled, and sealed container for hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of the waste container and any contaminated materials according to

institutional and local regulations.[5]

First Aid and Emergency Measures
Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1][7]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation occurs.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink 2-4 cupfuls of milk or

water. Seek immediate medical attention.

Fire-Fighting Measures:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3]
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Hazards: Thermal decomposition can produce toxic fumes, including carbon oxides, nitrogen

oxides (NOx), and boron oxides.[1][2][3]

Protection: Firefighters should wear full protective gear and a self-contained breathing

apparatus (SCBA).

Stability and Disposal
Stability and Reactivity

Stability: The compound is stable under recommended storage conditions.[1][3]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1][2]

Hazardous Decomposition: Under fire conditions, hazardous decomposition products can

form, including carbon oxides, nitrogen oxides, and borane/boron oxides.[3]

Disposal Considerations
All waste, including the chemical itself, contaminated materials, and empty containers, must be

treated as hazardous waste.[5] Disposal must be carried out by a licensed disposal company in

strict accordance with federal, state, and local regulations.[1][5] Do not pour waste down the

drain.[5]

Visual Workflow and Safety Diagrams
The following diagrams illustrate key safety workflows and hierarchies for handling 2-
Methoxypyridine-3-boronic acid hydrate.
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Hierarchy of Controls for Chemical Handling

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)
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Start: Receive Chemical

Log & Store Correctly
(2-8°C, Dry, Inert Gas)

Prepare for Use
(Review SDS, Don PPE)

Handle in Fume Hood
(Weighing, Reaction Setup)

Post-Handling Cleanup
(Decontaminate area & tools)

Segregate Hazardous Waste

End: Proper Disposal
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Spill Occurs

Is spill small & manageable?

Evacuate Area
Activate Alarm

Call Emergency Response

No

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Yes

Contain with Inert Material
(e.g., sand, vermiculite)

Collect into Hazardous
Waste Container

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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